Cas no 2021725-47-1 (4-(1-methoxy-3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride)

• Product Name: 4-(1-methoxy-3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride
• CAS No: 2021725-47-1
• MF: C₁₀H₂₁ClO₄S
• MW: 272.789341688156
• CID: 6431176
• PubChem ID: 165869135
• Update Time: 2025-05-22

4-(1-methoxy-3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(1-methoxy-3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride
• 2021725-47-1
• EN300-1145218
• 4-[(1-methoxy-3-methylbutan-2-yl)oxy]butane-1-sulfonyl chloride

• Inchi： 1S/C10H21ClO4S/c1-9(2)10(8-14-3)15-6-4-5-7-16(11,12)13/h9-10H,4-8H2,1-3H3
• InChI Key： AQOPZLBSLHUVBN-UHFFFAOYSA-N
• SMILES： ClS(CCCCOC(COC)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 272.0849080g/mol
• Monoisotopic Mass: 272.0849080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61Ų

Additional information on 4-(1-methoxy-3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride

4-(1-Methoxy-3-Methylbutan-2-Yl)Oxybutane-1-Sulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 2021725-47-1, commonly referred to as 4-(1-methoxy-3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride, is a highly specialized organic chemical. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in organic synthesis. The sulfonyl chloride functional group is particularly valuable in the formation of sulfonamides, sulfates, and other derivatives, making this compound a key intermediate in various chemical reactions.

The structure of 4-(1-methoxy-3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride is characterized by a sulfonyl chloride group attached to a butane chain, which is further substituted with a methoxy-containing branched alkyl group. This substitution pattern introduces unique electronic and steric properties to the molecule, influencing its reactivity and potential applications. The methoxy group at the 1-position of the butan chain contributes to the compound's solubility and stability, while the branched alkyl chain enhances its lipophilicity, making it suitable for a wide range of synthetic transformations.

Recent advancements in synthetic chemistry have highlighted the importance of sulfonyl chlorides like this compound in the construction of bioactive molecules. For instance, researchers have utilized sulfonyl chlorides as efficient reagents for the formation of sulfonamides under mild conditions. These sulfonamides are of particular interest in drug discovery due to their potential as kinase inhibitors and other therapeutic agents. The methoxy-substituted alkyl chain in this compound adds further complexity to its reactivity, enabling the synthesis of highly functionalized molecules with tailored biological activities.

In addition to its role in pharmaceutical research, 4-(1-methoxy-3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride has found applications in materials science. The compound's ability to form stable sulfonate esters under specific reaction conditions makes it a valuable precursor for the synthesis of advanced polymers and surfactants. Recent studies have demonstrated that such sulfonate esters can significantly enhance the thermal stability and mechanical properties of polymeric materials, opening new avenues for their use in high-performance applications.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the oxidation of an appropriate thiol derivative followed by treatment with thionyl chloride to introduce the sulfonyl chloride group. The substitution pattern on the butane chain is carefully designed to optimize both reactivity and stability during these transformations. Recent innovations in catalytic methods have further streamlined the synthesis process, reducing production costs and improving yields.

From an environmental perspective, understanding the fate and behavior of compounds like 4-(1-methoxy-3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride is crucial for ensuring sustainable chemical practices. Research has shown that such sulfonyl chlorides undergo hydrolysis under certain conditions, leading to the formation of corresponding sulfonic acids. These acids are generally considered environmentally benign; however, their persistence in different ecosystems remains an area of active investigation.

In conclusion, 4-(1-methoxy-3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride (CAS No. 2021725-47-1) is a versatile and valuable compound with diverse applications across multiple fields. Its unique structure and reactivity make it an essential building block in organic synthesis, while ongoing research continues to uncover new opportunities for its use in drug development and materials science. As synthetic methodologies evolve, this compound will undoubtedly remain at the forefront of chemical innovation.